Cas no 74924-27-9 (Propanoic acid, 2-methyl-3-(phenylmethoxy)-, methyl ester, (S)-)

Technical Introduction: (S)-Methyl 2-methyl-3-(phenylmethoxy)propanoate is a chiral ester derivative of propanoic acid, featuring a phenylmethoxy substituent at the 3-position and a methyl group at the 2-position. The (S)-enantiomer is of particular interest in asymmetric synthesis and pharmaceutical intermediates due to its stereospecific reactivity. The phenylmethoxy group enhances solubility in organic solvents, while the ester functionality offers versatility for further transformations, such as hydrolysis or reduction. This compound is valued for its role in constructing complex molecular architectures, particularly in peptidomimetics and bioactive molecules. Its defined chirality ensures high enantioselectivity in synthetic applications, making it a reliable building block in fine chemical and medicinal chemistry research.

Propanoic acid, 2-methyl-3-(phenylmethoxy)-, methyl ester, (S)- structure

74924-27-9 structure

Product Name:Propanoic acid, 2-methyl-3-(phenylmethoxy)-, methyl ester, (S)-

CAS No:74924-27-9

MF:C₁₂H₁₆O₃

MW:208.253643989563

MDL:MFCD17926178

CID:540289

PubChem ID:10465644

Update Time:2025-06-08

Propanoic acid, 2-methyl-3-(phenylmethoxy)-, methyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

- Propanoic acid, 2-methyl-3-(phenylmethoxy)-, methyl ester, (S)-
- methyl (2S)-2-methyl-3-phenylmethoxypropanoate
- 74924-27-9
- HJSABQZRAXEJNQ-JTQLQIEISA-N
- DTXSID70440358
- Methyl (S)-3-(benzyloxy)-2-methylpropanoate
- (S)-methyl3-(benzyloxy)-2-methylpropanoate
- Methyl (s)-3-benzyloxy-2-methylpropanoate
- CS-0199859
- (s)-methyl 3-(benzyloxy)-2-methylpropanoate
- SCHEMBL4909047
- METHYL (S)-3-BENZYLOXY-2-METHYL-PROPANOATE
- A923229
- MDL： MFCD17926178
- Inchi： 1S/C12H16O3/c1-10(12(13)14-2)8-15-9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
- InChI Key： HJSABQZRAXEJNQ-UHFFFAOYSA-N
- SMILES： COC(C(COCC1C=CC=CC=1)C)=O

Computed Properties

Exact Mass: 208.10998
Monoisotopic Mass: 208.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53

Propanoic acid, 2-methyl-3-(phenylmethoxy)-, methyl ester, (S)- Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264;P270;P301+P312;P330
Storage Condition：Room temperature

Propanoic acid, 2-methyl-3-(phenylmethoxy)-, methyl ester, (S)- Pricemore >>

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